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Compound of Interest

Compound Name: Tyrphostin AG1433

Cat. No.: B1665623 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

Tyrphostin AG1433 stock solutions using dimethyl sulfoxide (DMSO) as a solvent. Adherence

to these guidelines is crucial for ensuring the stability, and efficacy of the compound in

downstream experimental applications.

Introduction
Tyrphostin AG1433, also known as SU1433, is a potent inhibitor of protein tyrosine kinases.[1]

[2] It selectively targets the Platelet-Derived Growth Factor Receptor β (PDGFRβ) and Vascular

Endothelial Growth Factor Receptor 2 (VEGFR-2), also known as KDR/Flk-1.[1][2][3][4] Due to

its inhibitory action on these key signaling pathways involved in angiogenesis and cell

proliferation, Tyrphostin AG1433 is a valuable tool in cancer research and drug development.

[1][2][3] Proper preparation of stock solutions is the first critical step for obtaining reliable and

reproducible experimental results.

Quantitative Data Summary
The following table summarizes the key quantitative information for Tyrphostin AG1433.
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Parameter Value Reference

Molecular Weight 266.29 g/mol [1][5]

Solubility in DMSO 53 - 62.5 mg/mL [2][5]

Molar Concentration at Max

Solubility

Approximately 199.02 - 234.71

mM
[2][5]

IC50 for PDGFRβ 5.0 µM [1][6][5]

IC50 for VEGFR-2 (Flk-1/KDR) 9.3 µM [1][6][5]

Experimental Protocol: Preparation of a 50 mM
Tyrphostin AG1433 Stock Solution in DMSO
This protocol describes the preparation of a 50 mM stock solution of Tyrphostin AG1433 in

DMSO. This concentration is a common starting point for subsequent dilutions to working

concentrations for various in vitro assays.

Materials:

Tyrphostin AG1433 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:

Pre-weighing Preparation: Before opening, allow the vial of Tyrphostin AG1433 powder to

equilibrate to room temperature for at least one hour.[1] This prevents condensation of

moisture, which can affect the stability and solubility of the compound.
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Weighing the Compound: Carefully weigh out the desired amount of Tyrphostin AG1433
powder using an analytical balance. For example, to prepare 1 mL of a 50 mM stock

solution, you would need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 50 mmol/L x 0.001 L x 266.29 g/mol x 1000 mg/g = 13.31 mg

Dissolution in DMSO:

Add the weighed Tyrphostin AG1433 powder to a sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO. For 13.31 mg of powder to make a 50

mM solution, you would add 1 mL of DMSO. It is crucial to use fresh, moisture-free DMSO

as its hygroscopic nature can reduce the solubility of Tyrphostin AG1433.[2][6]

Tightly cap the tube.

Ensuring Complete Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If necessary, sonicate the solution for a short period to aid dissolution.[2][5] Visually

inspect the solution to ensure that all the powder has dissolved and the solution is clear.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.[1][2][6]

Store the aliquots at -20°C or -80°C.

Storage and Stability:

Powder: The solid form of Tyrphostin AG1433 is stable for up to 3 years when stored at

-20°C.[6]
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DMSO Stock Solution:

At -20°C, the stock solution is stable for up to 1 month.[1][2][6][5]

For longer-term storage, it is recommended to store the aliquots at -80°C, where they can

be stable for up to 6 months to a year.[1][2][6][5]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of Tyrphostin AG1433 and a typical

experimental workflow for its use.
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Caption: Mechanism of action of Tyrphostin AG1433.
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Caption: Experimental workflow for using Tyrphostin AG1433.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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